2-(2-Methoxyphenyl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H21F3N4O2/c1-13-23-16(19(20,21)22)12-17(24-13)25-7-9-26(10-8-25)18(27)11-14-5-3-4-6-15(14)28-2/h3-6,12H,7-11H2,1-2H3
• InChI Key: QCDVOVSBQDVCSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CC3=CC=CC=C3OC)C(F)(F)F
• Molecular Formula: C19H21F3N4O2
• Molecular Weight: 394.4 g/mol
• CAS No.: 1775544-79-0

Description

2-(2-Methoxyphenyl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H21F3N4O2 and its molecular weight is 394.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

Compounds structurally related to 2-(2-Methoxyphenyl)-1-(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone have been synthesized and evaluated for their anti-inflammatory, analgesic, and antimicrobial activities. These compounds are often designed to inhibit specific enzymes or biological pathways, demonstrating the compound's potential utility in developing new therapeutic agents.

• Anti-inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from visnaginone and khellinone, structurally related to the compound , have shown promising anti-inflammatory and analgesic activities. These compounds have been evaluated for their COX-1/COX-2 inhibition, presenting significant potential as therapeutic agents in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : The synthesis of new chemical entities with potential antimicrobial properties is a crucial area of research. Compounds with the piperazinyl moiety, akin to the chemical , have been developed and tested for their effectiveness against various microbial strains, showing variable and modest antimicrobial activities (Patel, Agravat, & Shaikh, 2011).

• PET Imaging in Parkinson's Disease : The development of PET imaging agents for neurodegenerative diseases like Parkinson's is another application. A compound synthesized for imaging the LRRK2 enzyme in Parkinson's disease, sharing a similar structural motif with the chemical of interest, underscores the relevance of such chemicals in diagnostic applications (Wang, Gao, Xu, & Zheng, 2017).